Cas no 38675-10-4 (Boc-D-phe-pro-OH)

• Product Name: Boc-D-phe-pro-OH
• CAS No: 38675-10-4
• MF: C₁₉H₂₆N₂O₅
• MW: 362.420145511627
• MDL: MFCD00237546
• CID: 829758
• Update Time: 2025-10-23

Boc-D-phe-pro-OH Chemical and Physical Properties

Names and Identifiers

• Boc-D-Phe-Pro-OH
• BOC-D-PHE-L-PRO-OH
• BOC-N-Me-D-Phe-Pro
• N-tert-butoxycarbonyl-D-phenylalanyl-L-proline
• tert-butyloxycarbonyl-D-phenylalanyl-L-proline
• C19H26N2O5
• Boc-D-PheL-Pro-OH
• ZPRHVPHDENDZTP-CABCVRRESA-N
• (S)-1-((R)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanoyl)pyrrolidine-2-carboxylic acid
• 6347AH
• (S)-1-((R)-2-(tert-butoxycarbonylamino)-3-phenylpropanoyl)pyrrolidine-2-carboxylic acid
• (2S)-1-[(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]pyrrolidine-2-carboxylic acid
• Boc-D-phe-pro-OH

• MDL： MFCD00237546
• Inchi： 1S/C19H26N2O5/c1-19(2,3)26-18(25)20-14(12-13-8-5-4-6-9-13)16(22)21-11-7-10-15(21)17(23)24/h4-6,8-9,14-15H,7,10-12H2,1-3H3,(H,20,25)(H,23,24)/t14-,15+/m1/s1
• InChI Key： ZPRHVPHDENDZTP-CABCVRRESA-N
• SMILES： O=C([C@@H](CC1C=CC=CC=1)NC(=O)OC(C)(C)C)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 362.18400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 523
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9

Experimental Properties

• PSA: 95.94000
• LogP: 2.52680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Boc-D-phe-pro-OH

Boc-D-Phe-Pro-OH: A Comprehensive Overview

Boc-D-Phe-Pro-OH, also known by its CAS number 38675-10-4, is a significant compound in the field of organic chemistry, particularly in peptide synthesis and drug discovery. This compound is a derivative of phenylalanine and proline, modified with a tert-butoxycarbonyl (Boc) protecting group. The Boc group plays a crucial role in peptide synthesis by temporarily blocking the amine functionality, allowing for controlled reactions during the assembly of complex peptide sequences.

The structure of Boc-D-Phe-Pro-OH consists of a phenylalanine residue with an L-configuration at the alpha carbon, connected to a proline residue. The proline moiety introduces a cyclic secondary amine, which adds rigidity to the molecule and influences its conformational properties. The hydroxyl group (-OH) at the terminus of the proline residue further enhances the compound's versatility in various chemical reactions.

Recent advancements in peptide chemistry have highlighted the importance of Boc-D-Phe-Pro-OH in the synthesis of bioactive peptides. Researchers have utilized this compound to construct cyclic peptides with potential applications in treating various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that peptides incorporating Boc-D-Phe-Pro-OH can modulate protein-protein interactions, making them promising candidates for therapeutic interventions.

In addition to its role in peptide synthesis, Boc-D-Phe-Pro-OH has been employed in chiral resolution techniques. The presence of multiple stereogenic centers in this compound makes it an excellent substrate for studying enantioselective reactions. Recent research has demonstrated its utility in asymmetric catalysis, where it serves as a chiral auxiliary to induce high enantioselectivity in various organic transformations.

The application of Boc-D-Phe-Pro-OH extends to analytical chemistry as well. Its distinct spectroscopic properties make it a valuable tool for studying peptide folding and stability under different conditions. By incorporating this compound into model peptides, scientists can gain insights into the factors influencing peptide aggregation and amyloid formation, which are critical in understanding diseases like Alzheimer's.

Furthermore, advancements in computational chemistry have enabled researchers to predict the behavior of Boc-D-Phe-Pro-OH in various chemical environments. Molecular dynamics simulations have provided detailed insights into its conformational flexibility and interactions with other molecules. These studies are paving the way for the design of more efficient synthetic strategies and novel applications for this compound.

In conclusion, Boc-D-Phe-Pro-OH (CAS 38675-10-4) is a versatile compound with significant implications in peptide synthesis, drug discovery, and analytical chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and mechanisms involving this compound, its role in advancing chemical science is expected to grow even further.